7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid
Description
The compound “7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid” is a type of benzopyran derivative . It is also known as 7-bromo-1H-isochromen-4 (3H)-one . The compound has a molecular weight of 227.06 .
Molecular Structure Analysis
The molecular structure of “7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid” consists of a benzopyran ring with a bromine atom at the 7th position and a carboxylic acid group at the 1st position . The InChI code for this compound is 1S/C9H7BrO2/c10-7-1-2-8-6 (3-7)4-12-5-9 (8)11/h1-3H,4-5H2 .Physical And Chemical Properties Analysis
The compound “7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid” is a powder . The storage temperature is recommended to be at room temperature .Safety and Hazards
The compound “7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid” is classified under the GHS07 category . The hazard statements include H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
The future directions for “7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid” could involve further exploration of its synthesis methods, chemical reactions, and biological activities. Given the wide range of biological activities exhibited by benzopyran derivatives, this compound could potentially be used in the development of new therapeutic agents .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include bromination, cyclization, and carboxylation.", "Starting Materials": [ "2-hydroxybenzaldehyde", "ethyl acetoacetate", "bromine", "sodium hydroxide", "sulfuric acid", "sodium carbonate", "methanol", "water" ], "Reaction": [ "Step 1: Bromination of 2-hydroxybenzaldehyde with bromine in the presence of sulfuric acid to form 2-bromo-2-hydroxybenzaldehyde", "Step 2: Cyclization of 2-bromo-2-hydroxybenzaldehyde with ethyl acetoacetate in the presence of sodium hydroxide to form 7-bromo-3,4-dihydro-2H-1-benzopyran-2-one", "Step 3: Hydrolysis of 7-bromo-3,4-dihydro-2H-1-benzopyran-2-one with sodium hydroxide to form 7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid", "Step 4: Carboxylation of 7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid with carbon dioxide in the presence of sodium carbonate and methanol to form the final product" ] } | |
CAS RN |
2648966-36-1 |
Product Name |
7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid |
Molecular Formula |
C10H9BrO3 |
Molecular Weight |
257.1 |
Purity |
95 |
Origin of Product |
United States |
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